1-[3-(3-Phenylpropoxy)phenyl]ethan-1-one

• CAS RN: 62874-59-3
• Molecular Formula: C17H18O2
• Molecular Weight: 254.32 g/mol
• IUPAC Name: 1-[3-(3-phenylpropoxy)phenyl]ethanone
• InChI: InChI=1S/C17H18O2/c1-14(18)16-10-5-11-17(13-16)19-12-6-9-15-7-3-2-4-8-15/h2-5,7-8,10-11,13H,6,9,12H2,1H3
• InChI Key: PMAZYWDTCIONSW-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)OCCCC2=CC=CC=C2

Description

1-[3-(3-Phenylpropoxy)phenyl]ethan-1-one is a useful research compound. Its molecular formula is C17H18O2 and its molecular weight is 254.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3′-Hydroxyacetophenone (6.81 g, 50 mmol) and 1-bromo-3-phenyl propane (11.95 g, 60 mmol) were dissolved in dimethylformamide (70 ml). Then, potassium carbonate (15 g) and sodium iodide (0.5 g) were added thereto and the mixture was allowed to react for 7 hours at 80° C. Ethyl acetate (300 ml) and purified water (200 ml) were further added to the reaction mixture prior to stirring for 30 min. The organic layer extracted with ethyl acetate was dried over anhydrous magnesium sulfate, concentrated, and the resulting residue was purified by silica gel column chromatography (ethyl acetate:hexane=1:5) to obtain the title compound (12.0 g, yield 94.2%) as a gel.

Synthesis routes and methods II

Procedure details

Following essentially the same procedure, but substituting o-hydroxyacetophenone, m-hydroxyacetophenone, and p-hydroxyacetophenone for the p-hydroxybenzaldehyde above, results in the formation of o-(3-phenylpropoxy)acetophenone (b.p. 173°-8° C. at 0.1 mm), m-(3-phenylpropoxy)acetophenone (b.p. 199°-201° C. at 0.2 mm) and p-(3-phenylpropoxy) acetophenone (m.p. 80°-1° C.), respectively.

Synthesis routes and methods III

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